Azo-resveratrol

• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol
• InChI: InChI=1S/C12H10N2O3/c15-10-3-1-8(2-4-10)13-14-9-5-11(16)7-12(17)6-9/h1-7,15-17H
• InChIKey: AVZQUPWHMPXTCT-UHFFFAOYSA-N

Azo-Resveratrol: Bio-Isosteric Resveratrol Analog with Photochemical and Antioxidant Properties

Azo-resveratrol (CAS 1393556-48-3) is a synthetic bio-isosteric analog of the natural stilbenoid resveratrol, wherein the central C=C bridge is replaced by an azo (N=N) linkage [1]. This precise structural modification confers a distinct electronic and photochemical profile while maintaining key pharmacophores. As an azo-stilbene, it has been systematically characterized and quantified for its unique properties in primary research studies, providing a verifiable basis for its selection over close analogs [2].

Photoresponsive antioxidant studies Azo linkage enables light-switchable radical scavenging

Tyrosinase inhibition research Resveratrol-mimetic with comparable enzyme inhibition context

Resveratrol analog probe development Bio-isosteric scaffold for assay and material studies

• [1] Wang, L., Wang, L., & Sun, C. (2025). A comparative theoretical study on the photoisomerization and antioxidant capacity of resveratrol and its Azo/Dihydro analogs. Journal of Photochemistry and Photobiology B: Biology, 272, 113251. View Source
• [2] Lizard, G., Latruffe, N., & Vervandier-Fasseur, D. (2020). Aza- and Azo-Stilbenes: Bio-Isosteric Analogs of Resveratrol. Molecules, 25(3), 605. View Source

Why Azo-Resveratrol Cannot Be Simply Interchanged with Resveratrol

Azo-resveratrol is not a simple derivative of resveratrol; its core azo linkage confers a unique molecular scaffold with quantifiable differences in electronic structure, photochemical behavior, and resultant biological activity [1]. Direct theoretical and experimental comparisons reveal that substitutions to the central bridge (e.g., saturating the double bond in dihydro-resveratrol or using aza-stilbenes) fundamentally alter the compound's HOMO-LUMO gap and antioxidant capacity [2]. Furthermore, while resveratrol is known for moderate bioavailability and multi-target effects, azo-resveratrol demonstrates distinct and quantifiable efficacy in specific assays like mushroom tyrosinase inhibition . Therefore, assuming functional equivalence among in-class compounds would lead to erroneous experimental outcomes and suboptimal material selection.

Resveratrol N=N replacement of C=C alters electronic landscape and antioxidant profile; S0-state radical scavenging trend differs.

Dihydro-Resveratrol Saturated C-C bond abolishes photoresponsive behavior; optical and photoisomerization properties are not transferable.

Azo-Resveratrol Analogs Substitutions on the 4-hydroxyphenyl moiety may significantly reduce tyrosinase inhibition; core scaffold context matters.

• [1] Lizard, G., Latruffe, N., & Vervandier-Fasseur, D. (2020). Aza- and Azo-Stilbenes: Bio-Isosteric Analogs of Resveratrol. Molecules, 25(3), 605. View Source
• [2] Wang, L., Wang, L., & Sun, C. (2025). A comparative theoretical study on the photoisomerization and antioxidant capacity of resveratrol and its Azo/Dihydro analogs. Journal of Photochemistry and Photobiology B: Biology, 272, 113251. View Source

Comparative Evidence: Azo-Resveratrol vs. Resveratrol, Dihydro-Resveratrol, Kojic Acid, and Analogs

Ground-State Antioxidant Capacity and HOMO-LUMO Gap

A comparative theoretical study using Density Functional Theory (DFT) established that the S0-state (ground state) antioxidant capacity of azo-resveratrol is superior to both resveratrol and dihydro-resveratrol. This ranking was directly correlated with a narrower HOMO-LUMO energy gap, a key descriptor of electron-donating ability [1].

S0 Antioxidant Capacity

Head-to-head

AzoRes > Res > dhRes (trend); HOMO-LUMO gap narrower by 0.302 eV (trans) vs resveratrol

Reported higher ground-state radical scavenging potential

DFT/TD-DFT theoretical study; experimental confirmation pending

Evidence Dimension	S0-state Antioxidant Capacity (Rank Order) & HOMO-LUMO Gap Difference
Target Compound Data	Azo-Resveratrol: Ranked highest in antioxidant capacity; HOMO-LUMO gap narrower by 0.302 eV (trans) and 0.564 eV (cis) compared to Resveratrol.
Comparator Or Baseline	Resveratrol (Res): Intermediate antioxidant capacity; Dihydro-Resveratrol (dhRes): Lowest antioxidant capacity.
Quantified Difference	Antioxidant capacity order: AzoRes > Res > dhRes; HOMO-LUMO gap difference: 0.302 eV (trans) and 0.564 eV (cis) narrower for AzoRes than Res.
Conditions	DFT and TD-DFT calculations, analysis of frontier molecular orbitals and global descriptive parameters.

Why This Matters

This theoretical evidence directly quantifies azo-resveratrol's enhanced electron-donating capacity, providing a rational basis for selecting it as a lead scaffold in the design of photo-responsive antioxidant materials over its parent compound.

• [1] Wang, L., Wang, L., & Sun, C. (2025). A comparative theoretical study on the photoisomerization and antioxidant capacity of resveratrol and its Azo/Dihydro analogs. Journal of Photochemistry and Photobiology B: Biology, 272, 113251. View Source

Tyrosinase Inhibition Potency in In Vitro Model

Azo-resveratrol was identified as the most potent mushroom tyrosinase inhibitor among a series of synthesized azo compounds, with a well-defined IC50 value. Its inhibitory activity is comparable to that of the well-known inhibitor resveratrol and significantly surpasses that of kojic acid, a common reference standard [1].

Tyrosinase Inhibition

Head-to-head

IC50 = 36.28 ± 0.72 μM

Comparable enzyme inhibition to resveratrol in same assay

Mushroom tyrosinase assay

Evidence Dimension	Mushroom Tyrosinase Inhibition (IC50)
Target Compound Data	IC50 = 36.28 ± 0.72 μM
Comparator Or Baseline	Resveratrol: Comparable inhibition ; Kojic acid: IC50 = 49.08 μM [1].
Quantified Difference	Azo-resveratrol exhibits ~26% more potent inhibition than kojic acid (36.28 μM vs 49.08 μM).
Conditions	In vitro mushroom tyrosinase enzymatic assay.

Why This Matters

The precise and reproducible IC50 value (36.28 μM) against a well-defined target enables quantitative benchmarking for melanogenesis studies, establishing azo-resveratrol as a superior alternative to kojic acid and a comparable, well-characterized alternative to resveratrol in this specific assay.

• [1] Bae, S. J., Ha, Y. M., Kim, J. A., Park, J. Y., Ha, T. K., Park, D., ... & Chung, H. Y. (2013). A Novel Synthesized Tyrosinase Inhibitor: (E)-2-((2,4-Dihydroxyphenyl)diazenyl)phenyl 4-Methylbenzenesulfonate as an Azo-Resveratrol Analog. Bioscience, Biotechnology, and Biochemistry, 77(1), 65-72. View Source

Photoresponsive Behavior Enabled by Azo Linkage

Beyond isolated enzyme assays, azo-resveratrol analogs (compounds 3-5, which share the core azo-stilbene scaffold) demonstrate functional efficacy in a cellular context. These compounds inhibited both tyrosinase activity and melanin synthesis in cultured B16F10 murine melanoma cells at non-cytotoxic concentrations [1].

Photoresponsive Behavior

Head-to-head

Barrierless photoisomerization via n→π* transition; bathochromic shift vs dhRes

Light-switchable property absent in dihydro-resveratrol

Theoretical study; enables photoswitch applications

Evidence Dimension	Cellular Tyrosinase and Melanin Synthesis Inhibition & Cytotoxicity
Target Compound Data	Azo-resveratrol analogs (compounds 3-5): Inhibited both tyrosinase and melanin synthesis; non-cytotoxic to B16F10 cells at tested concentrations.
Comparator Or Baseline	Baseline: Cytotoxicity assessment of B16F10 cells.
Quantified Difference	Inhibition of both targets was observed at non-cytotoxic concentrations.
Conditions	Cultured B16F10 murine melanoma cells.

Why This Matters

This evidence extends the compound's utility from a pure enzyme inhibitor to a functional melanogenesis suppressor in a relevant cellular model without inducing cell death, a critical differentiation for procurement in dermatological and cosmetic research applications.

• [1] Bae, S. J., Ha, Y. M., Kim, J. A., Park, J. Y., Ha, T. K., Park, D., ... & Chung, H. Y. (2013). A Novel Synthesized Tyrosinase Inhibitor: (E)-2-((2,4-Dihydroxyphenyl)diazenyl)phenyl 4-Methylbenzenesulfonate as an Azo-Resveratrol Analog. Bioscience, Biotechnology, and Biochemistry, 77(1), 65-72. View Source

Tyrosinase Inhibition vs. Kojic Acid Standard

The azo (N=N) linkage fundamentally alters the photochemical behavior of the molecule compared to the C=C bond in resveratrol. Theoretical calculations show that azo-resveratrol exhibits a barrierless photoisomerization pathway, a property not shared by resveratrol, alongside a bathochromic shift in its absorption spectrum and the introduction of a low-energy n→π* transition [1].

vs. Kojic Acid Benchmark

Cross-study comparable

Analog IC50 = 17.85 μM, >2.7-fold lower than kojic acid (49.08 μM)

Reported higher potency within analog set; not universal azo-resveratrol claim

Mushroom tyrosinase; specific analog data

Evidence Dimension	Photoisomerization Pathway and Absorption Spectrum
Target Compound Data	Azo-Resveratrol: Barrierless photoisomerization pathway; bathochromic shift; low-energy n→π* transition.
Comparator Or Baseline	Resveratrol: Standard photoisomerization via C=C bond; different absorption profile.
Quantified Difference	Qualitative difference: barrierless vs. energy-requiring isomerization; distinct spectral shift.
Conditions	DFT, TD-DFT, and MS-CASPT2 quantum chemical calculations.

Why This Matters

The distinct and predictable photochemical properties of the azo-scaffold enable its application as a photo-responsive or photo-switchable probe in advanced materials and biological research, a function that resveratrol cannot replicate.

• [1] Wang, L., Wang, L., & Sun, C. (2025). A comparative theoretical study on the photoisomerization and antioxidant capacity of resveratrol and its Azo/Dihydro analogs. Journal of Photochemistry and Photobiology B: Biology, 272, 113251. View Source

SAR Analysis: Core Scaffold Optimal for Tyrosinase Inhibition

Azo-resveratrol demonstrates a specific anti-inflammatory mechanism by directly inhibiting the NF-κB signaling pathway. It prevents the phosphorylation of IκBα, thereby blocking the nuclear translocation of NF-κB, a key transcription factor for pro-inflammatory genes . While resveratrol is also known to modulate NF-κB, this direct upstream inhibition is a defined mechanism for azo-resveratrol.

SAR Core Scaffold

Class-level inference

Unsubstituted azo-resveratrol IC50=36.28 μM; hydroxyl/methoxy additions reduce activity

Core scaffold may be optimal within its analog series

SAR interpretation; limited to studied derivatives

Evidence Dimension	Mechanism of Anti-inflammatory Action
Target Compound Data	Azo-Resveratrol: Inhibits NF-κB activation by preventing IκBα phosphorylation.
Comparator Or Baseline	Baseline: Uninhibited NF-κB pathway.
Quantified Difference	No quantitative inhibition data provided.
Conditions	Cell-based assays.

Why This Matters

Understanding a precise molecular mechanism (IκBα phosphorylation) allows researchers to select azo-resveratrol for experiments specifically designed to probe the canonical NF-κB pathway, providing a defined tool for inflammation studies.

Structural and Physicochemical Differentiation: Azo vs. Aza-Stilbene Scaffolds

A comprehensive review of resveratrol bio-isosteres highlights that azo-stilbenes (N=N bridge) and aza-stilbenes (C=N bridge) represent distinct chemical classes with different synthetic routes and structural properties [1]. While both are isosteric, the N=N linkage in azo-resveratrol confers unique electronic characteristics and a defined chemical reactivity profile compared to the imine (C=N) bond, which can be less stable and more prone to hydrolysis.

Evidence Dimension	Chemical Class and Core Bridge Stability
Target Compound Data	Azo-resveratrol (Azo-stilbene): Contains a stable N=N azo bridge.
Comparator Or Baseline	Aza-stilbenes: Contain a C=N imine bridge; generally less stable and more susceptible to hydrolysis.
Quantified Difference	No quantitative data provided.
Conditions	Review of chemical classes and synthetic methods.

Why This Matters

This class-level differentiation informs procurement for chemical synthesis and medicinal chemistry. Researchers must select the appropriate scaffold based on the required stability and reactivity; azo-resveratrol offers the stability of the azo bond, which is distinct from the hydrolyzable imine bond of aza-stilbenes.

• [1] Lizard, G., Latruffe, N., & Vervandier-Fasseur, D. (2020). Aza- and Azo-Stilbenes: Bio-Isosteric Analogs of Resveratrol. Molecules, 25(3), 605. View Source

Target Applications for Azo-Resveratrol Based on Evidence

Photo-Responsive Antioxidant Systems

Based on its well-defined IC50 of 36.28 ± 0.72 μM against mushroom tyrosinase , azo-resveratrol serves as a quantifiable and potent reference compound for the discovery and validation of novel melanogenesis inhibitors. Its non-cytotoxic inhibition of both tyrosinase and melanin synthesis in B16F10 cells [1] positions it as a superior positive control for cell-based screening assays aimed at developing treatments for hyperpigmentation disorders.

Tyrosinase Inhibition for Melanogenesis Research

The combination of a barrierless photoisomerization pathway and a demonstrably higher S0-state antioxidant capacity compared to resveratrol, driven by a narrower HOMO-LUMO gap [2], makes azo-resveratrol an ideal molecular scaffold for the rational design of novel photo-responsive antioxidant materials and probes. This is a unique application area not accessible to non-azo analogs.

Shelf-Stable Resveratrol-Mimetic for In Vitro Studies

For researchers investigating the canonical NF-κB pathway, azo-resveratrol offers a specific tool to inhibit upstream signaling by preventing IκBα phosphorylation . This provides a defined point of intervention for dissecting the role of NF-κB activation in various cellular models of inflammation, distinct from multi-target natural polyphenols.

Medicinal Chemistry Scaffold Hopping and Bio-isostere Studies

As a key representative of the azo-stilbene class [3], azo-resveratrol is a critical comparator in scaffold-hopping campaigns aimed at improving the bioavailability and metabolic stability of resveratrol. Its distinct azo (N=N) bridge offers a stable alternative to the C=N bridge of aza-stilbenes, providing a clear structural and reactivity benchmark for SAR studies.

Application

Selection Property

Validation Focus

Photoresponsive antioxidant studies

Photoisomerization behavior (N=N linkage)

Light-triggered switching validation; comparison with non-photoactive analogs

Tyrosinase inhibition research

Enzyme inhibition potency profile

IC50 benchmark review against resveratrol and kojic acid

Resveratrol-mimetic probe (in vitro)

Chemical stability surrogate potential

Stability and activity retention assessment vs. parent resveratrol

• [1] Bae, S. J., Ha, Y. M., Kim, J. A., Park, J. Y., Ha, T. K., Park, D., ... & Chung, H. Y. (2013). A Novel Synthesized Tyrosinase Inhibitor: (E)-2-((2,4-Dihydroxyphenyl)diazenyl)phenyl 4-Methylbenzenesulfonate as an Azo-Resveratrol Analog. Bioscience, Biotechnology, and Biochemistry, 77(1), 65-72. View Source
• [2] Wang, L., Wang, L., & Sun, C. (2025). A comparative theoretical study on the photoisomerization and antioxidant capacity of resveratrol and its Azo/Dihydro analogs. Journal of Photochemistry and Photobiology B: Biology, 272, 113251. View Source
• [3] Lizard, G., Latruffe, N., & Vervandier-Fasseur, D. (2020). Aza- and Azo-Stilbenes: Bio-Isosteric Analogs of Resveratrol. Molecules, 25(3), 605. View Source